Cas no 2137704-45-9 (Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro-)

• Product Name: Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro-
• CAS No: 2137704-45-9
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• CID: 5297358
• Update Time: 2025-07-19

Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro-

• Inchi： 1S/C11H19ClN2O/c12-3-1-2-11(15)14-10-5-8-4-9(6-10)13-7-8/h8-10,13H,1-7H2,(H,14,15)
• InChI Key： PICGGDLRRQBCSD-UHFFFAOYSA-N
• SMILES： C(NC1CC2CC(CN2)C1)(=O)CCCCl

Additional information on Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro-

Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 2137704-45-9 is a highly specialized organic molecule belonging to the amide class. Its systematic name, Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro, provides a detailed insight into its structural framework, which consists of a butanamide core substituted with a complex azabicyclo[3.2.1]octane moiety and a chloro substituent at the 4-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of significant interest in the fields of medicinal chemistry and synthetic organic chemistry.

The azabicyclo[3.2.1]octane ring system is a prominent feature of this compound, contributing to its high molecular complexity and potential for diverse biological interactions. This bicyclic structure, featuring a nitrogen atom within the ring, introduces both steric and electronic effects that can modulate the compound's reactivity and binding affinity to biological targets. The presence of the chloro group further enhances its functional diversity, enabling various chemical transformations and biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in drug discovery and material science. The structural motif of Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro has attracted attention due to its potential as a lead compound in the synthesis of bioactive molecules. Researchers have been exploring its utility in designing ligands for enzyme inhibition, receptor binding, and other therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the azabicyclo[3.2.1]octane core with the amide functional group creates a versatile platform for further derivatization. This flexibility allows chemists to modify various positions on the molecule to optimize its pharmacokinetic properties, solubility, and target specificity. Recent studies have demonstrated the ability of derivatives of this compound to interact with specific enzymes and receptors, suggesting their potential in treating various diseases.

The chloro substituent at the 4-position of the azabicyclo[3.2.1]octane ring plays a crucial role in determining the compound's reactivity and biological activity. Chloro groups are known to enhance lipophilicity and can also participate in hydrogen bonding interactions, which are critical for binding to biological targets. This feature makes Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like this one. Molecular modeling studies have been employed to predict the binding affinity of various derivatives of this compound to target proteins. These studies have provided valuable insights into the structural requirements for optimal binding and have guided the design of more potent and selective analogs.

The synthesis of complex heterocyclic compounds such as Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro represents a significant challenge due to their intricate structural features. However, recent developments in synthetic methodologies have made it possible to access these molecules with increasing efficiency and precision. Transition metal-catalyzed reactions, asymmetric synthesis techniques, and novel cyclization strategies have all contributed to advancements in this area.

The pharmacological potential of this compound has been explored in several preclinical studies conducted by independent research groups worldwide. These studies have focused on evaluating its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. The results from these investigations have highlighted the compound's promise as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has also shown promise in material science research due to its unique structural features and chemical properties. Researchers are investigating its potential use as a building block for designing novel polymers and materials with enhanced mechanical strength and thermal stability.

The future direction of research on Butanamide, N-6-azabicyclo[3.2.1]oct-3-yl-4-chloro is likely to focus on optimizing its synthetic routes for large-scale production and exploring new derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing its full potential as a therapeutic agent or functional material.